Cas no 747413-23-6 ({4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid)

• Product Name: {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid
• CAS No: 747413-23-6
• MF: C₁₁H₁₆BNO₄S
• MW: 269.12504196167
• MDL: MFCD16198300
• CID: 4169073
• PubChem ID: 54970580
• Update Time: 2025-06-12

{4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(1,1-dioxido-4-thiomorpholinyl)methyl]phenyl]-
• Boronic acid, [4-[(1,1-dioxido-4-thiomorpholinyl)methyl]phenyl]- (9CI)
• {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid
• MFCD16198300
• AKOS005974433
• SCHEMBL520798
• 747413-23-6
• 4-[(1,1-Dioxidothiomorpholino)methyl]phenylboronic Acid
• CIZHHURYUJSTKL-UHFFFAOYSA-N
• {4-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]phenyl}boronic acid
• SY294442
• EN300-147692
• (4-((1,1-Dioxidothiomorpholino)methyl)phenyl)boronic acid
• 4-[(4-boronophenyl)methyl]-thiomorpholine 1,1-dioxide

• MDL： MFCD16198300
• Inchi： 1S/C11H16BNO4S/c14-12(15)11-3-1-10(2-4-11)9-13-5-7-18(16,17)8-6-13/h1-4,14-15H,5-9H2
• InChI Key： CIZHHURYUJSTKL-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(CN2CCS(=O)(=O)CC2)C=C1

Computed Properties

• Exact Mass: 269.0893093Da
• Monoisotopic Mass: 269.0893093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Additional information on {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid

Comprehensive Overview of {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid (CAS No. 747413-23-6)

{4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid (CAS No. 747413-23-6) is a boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiomorpholine and boronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, featuring a sulfone moiety, enhances its stability and reactivity, making it a valuable building block for drug discovery and advanced material development.

In recent years, the demand for boronic acid derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid for its potential applications in targeted drug delivery and enzyme inhibition. The compound's ability to form reversible covalent bonds with diols and other biomolecules aligns with the growing trend of precision medicine and bioconjugation strategies. This has led to its exploration in the development of proteolysis-targeting chimeras (PROTACs) and other cutting-edge therapeutic modalities.

The synthesis of 747413-23-6 involves multi-step organic transformations, often starting from commercially available thiomorpholine precursors. Key steps include N-alkylation, sulfonation, and boronic acid introduction, with careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with stringent quality standards required for pharmaceutical intermediates.

From an industrial perspective, {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid is increasingly relevant in the production of high-performance polymers and electronic materials. Its incorporation into conjugated systems has shown promise in organic light-emitting diodes (OLEDs) and photovoltaic devices, addressing the global push for sustainable energy solutions. The compound's thermal stability and electronic properties make it a candidate for next-generation flexible electronics, a sector experiencing exponential growth.

Environmental and safety considerations for handling CAS 747413-23-6 follow standard laboratory protocols for boronic acids. While not classified as hazardous under current regulations, proper storage in anhydrous conditions and avoidance of prolonged skin contact are recommended. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly as the chemical industry moves toward green chemistry principles and circular economy models.

Market analysts project steady growth for the boronic acid sector, with 747413-23-6 positioned as a niche but important player. Patent landscapes reveal increasing intellectual property activity around thiomorpholine-containing compounds, particularly in oncology and neurodegenerative disease applications. This aligns with frequent search queries regarding "boronic acid drugs in clinical trials" and "thiomorpholine medicinal chemistry", reflecting strong academic and commercial interest.

Future research directions for {4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylphenyl}boronic acid may explore its utility in bioimaging probes and theragnostic systems, combining diagnostic and therapeutic functions. The compound's modular structure allows for diverse structural modifications, enabling fine-tuning of physicochemical properties for specific applications. As synthetic methodologies advance, particularly in flow chemistry and catalytic processes, the scalability and cost-effectiveness of this boronic acid derivative are expected to improve significantly.